molecular formula C7H11N3O4 B8540780 1-(2,2-dimethoxyethyl)-4-nitro-1H-pyrazole

1-(2,2-dimethoxyethyl)-4-nitro-1H-pyrazole

Cat. No.: B8540780
M. Wt: 201.18 g/mol
InChI Key: OBDJHHWJMIWTCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,2-dimethoxyethyl)-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C7H11N3O4 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11N3O4

Molecular Weight

201.18 g/mol

IUPAC Name

1-(2,2-dimethoxyethyl)-4-nitropyrazole

InChI

InChI=1S/C7H11N3O4/c1-13-7(14-2)5-9-4-6(3-8-9)10(11)12/h3-4,7H,5H2,1-2H3

InChI Key

OBDJHHWJMIWTCS-UHFFFAOYSA-N

Canonical SMILES

COC(CN1C=C(C=N1)[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-nitro-1H-pyrazole (1.50 g, 13.27 mmol) in MeCN (30 mL), 2-bromo-1,1-dimethoxyethane (2.34 mL, 19.90 mmol) and Cs2CO3 (6.48 g, 19.90 mmol) was added. The resulting mixture was refluxed (85° C.) for 20 h, then the reaction mixture was allowed to reach rt. The mixture was diluted with DCM, filtered, the filter cake was washed with DCM and the filtrate was concentrated in vacuo. The residue was partitioned between water and DCM, then the aq. layer was extracted with DCM (2×) and the comb. org. layers were dried (MgSO4), filtered and the solvent was removed under reduced pressure to yield 1-(2,2-dimethoxyethyl)-4-nitro-1H-pyrazole as a yellow oil which was used in the next step without further purification. LC-MS conditions B: tR=0.50 min, [M+H]+=no ionization.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
2.34 mL
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
6.48 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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